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Abstract

This technical guide provides a comprehensive overview of 3-Chlorophenmetrazine (3-CPM), a
substituted phenylmorpholine derivative with potent stimulant effects. This document elucidates
the chemical identity, synthesis, pharmacology, and mechanism of action of 3-CPM, with a
focus on its activity as a norepinephrine-dopamine releasing agent. Detailed experimental
protocols for its synthesis and key pharmacological assays are provided, alongside analytical
characterization methods. This guide is intended to serve as a core resource for researchers
and professionals engaged in the study of psychoactive compounds and the development of
novel therapeutics targeting monoamine transporter systems.

Chemical Identification

3-Chlorophenmetrazine, often referred to as 3-CPM, is a designer drug and a derivative of
phenmetrazine. The chemical nomenclature, CAS registry numbers, and molecular formula are
summarized in the table below. It is important to distinguish between the free base and its
hydrochloride salt, as they have distinct CAS numbers.
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Identifier Value

IUPAC Name 2-(3-chlorophenyl)-3-methylmorpholine
Synonyms 3-CPM, PAL-594

Molecular Formula (Free Base) C11H14CINO[1]

Molecular Weight (Free Base) 211.69 g/mol [1]

CAS Number (Free Base) 1097796-78-5[1]

Molecular Formula (HCI Salt) C11H14CINO - HCI

Molecular Weight (HCI Salt) 248.16 g/mol

CAS Number (HCI Salt) 2903889-68-7

Synthesis of 2-(3-chlorophenyl)-3-methylmorpholine

The synthesis of 3-CPM can be achieved through a multi-step process, adapted from
methodologies described in the patent literature for phenylmorpholine analogues.[2] A
representative synthetic workflow is outlined below.

Experimental Protocol: Synthesis of 3-CPM

A plausible synthetic route involves the reaction of a substituted phenacyl bromide with an
appropriate amino alcohol followed by cyclization.

Step 1: Synthesis of 2-bromo-1-(3-chlorophenyl)propan-1-one

» To a solution of 1-(3-chlorophenyl)propan-1-one in a suitable solvent such as diethyl ether or
dichloromethane, add N-bromosuccinimide (NBS) and a catalytic amount of a radical initiator
like benzoyl peroxide.

o Reflux the mixture under inert atmosphere for several hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture and filter to remove succinimide.
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e Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with
brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude 2-bromo-1-(3-chlorophenyl)propan-1-one, which can be purified
by column chromatography.

Step 2: Synthesis of 2-((2-hydroxyethyl)amino)-1-(3-chlorophenyl)propan-1-one

Dissolve the purified 2-bromo-1-(3-chlorophenyl)propan-1-one in a polar aprotic solvent like
acetonitrile.

Add an excess of ethanolamine to the solution and stir at room temperature. The reaction
progress should be monitored by TLC.

Once the reaction is complete, remove the solvent under reduced pressure.

Dissolve the residue in a suitable organic solvent and wash with water to remove excess
ethanolamine and its hydrobromide salt.

Dry the organic layer and concentrate to obtain the amino alcohol intermediate.
Step 3: Reductive Cyclization to form 2-(3-chlorophenyl)-3-methylmorpholine

Dissolve the amino alcohol intermediate from the previous step in a protic solvent such as
methanol.

Cool the solution in an ice bath and add a reducing agent, for example, sodium borohydride,
in portions.

Allow the reaction to warm to room temperature and stir for several hours.
Quench the reaction by the slow addition of water.

Extract the product with an organic solvent, dry the combined organic layers, and
concentrate under reduced pressure.
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e The crude 3-CPM can be purified by column chromatography or by conversion to its
hydrochloride salt and subsequent recrystallization to yield the final product.
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Starting Materials

N-Bromosuccinimide

Synthetic Steps

1-(3-chlorophenyl)propan-1-one [————— [ {elpll o]y

Intermediates

Ethanolamine —DM:V
Sodium Borohydride [ EELEEVRe 6 [74:1i[6])]
3-Chlorophenmetrazine

2-bromo-1-(3-chlorophenyl)propan-1-one

2-((2-hydroxyethyl)amino)-1-(3-chlorophenyl)propan-1-one

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Chlorophenmetrazine
(3-CPM)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149280#cas-number-and-molecular-formula-for-3-
cpmt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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